5-(3-hydroxybenzylidene)-2-(4-methylphenyl)-1,3-thiazol-4(5H)-one

• IUPAC Name: (5Z)-5-[(3-hydroxyphenyl)methylidene]-2-(4-methylphenyl)-1,3-thiazol-4-one
• InChI: InChI=1S/C17H13NO2S/c1-11-5-7-13(8-6-11)17-18-16(20)15(21-17)10-12-3-2-4-14(19)9-12/h2-10,19H,1H3/b15-10-
• InChI Key: IVBFUUUJJNGPKE-GDNBJRDFSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NC(=O)C(=CC3=CC(=CC=C3)O)S2
• Isomeric SMILES: CC1=CC=C(C=C1)C2=NC(=O)/C(=C/C3=CC(=CC=C3)O)/S2
• Molecular Formula: C17H13NO2S
• Molecular Weight: 295.4 g/mol

Description

Synthesis Analysis

Synthesis of related thiazolidinedione derivatives typically involves acylation reactions, where alkali metal salts of the core structure are reacted with different benzoyl chlorides. For example, new derivatives were synthesized by direct acylation, reflecting a general method applicable to similar compounds. The synthesis path often requires careful control of reaction conditions to ensure the formation of the desired products with specific substituent groups (Popov-Pergal et al., 2010).

Molecular Structure Analysis

The molecular structure of these compounds is confirmed using various spectroscopic techniques, including IR, NMR, and MS, alongside elemental analysis. Crystal structure determination, often through single-crystal X-ray diffraction, is crucial for understanding the geometric configuration, which directly influences the chemical behavior and biological activity of these molecules. For example, compounds in related studies exhibit specific crystallographic characteristics that define their structural integrity and interaction capabilities (Patel et al., 2010).

Chemical Reactions and Properties

The chemical reactivity of 5-(3-hydroxybenzylidene)-2-(4-methylphenyl)-1,3-thiazol-4(5H)-one and its analogs involves interactions with various reagents, leading to the formation of new derivatives. These reactions are often facilitated by the presence of functional groups that allow for nucleophilic attacks, condensation, and other types of chemical transformations. The diversity in chemical behavior underscores the compound's utility in synthesizing a range of derivatives for different scientific applications (Zhu & Qiu, 2011).

Physical Properties Analysis

Physical properties such as solubility, melting point, and crystalline structure are essential for understanding the compound's behavior in different environments. These characteristics are vital for the compound's application in various fields, including material science and pharmaceuticals. The physical properties are typically determined using analytical and crystallographic methods, providing insights into the compound's stability and suitability for intended applications.

Chemical Properties Analysis

The chemical properties, including acidity, basicity, reactivity with various chemical groups, and stability under different conditions, are crucial for the practical application of the compound. Studies on related compounds demonstrate a range of chemical behaviors, influenced by the substitution pattern on the thiazolidinedione ring and the nature of the substituents. These properties are essential for tailoring the compound for specific uses, such as ligands in coordination chemistry or as active pharmaceutical ingredients (Shanmugapriya et al., 2022).